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Compound of Interest

Compound Name: Sinocrassoside C1

Cat. No.: B2428467

Sinocrassoside C1: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This document provides a concise summary of the currently available technical data for
Sinocrassoside C1, a flavonoid glycoside. While in-depth experimental data remains limited in
the public domain, this guide consolidates the fundamental chemical properties of the
compound.

Chemical and Physical Data

A critical first step in the evaluation of any novel compound is the characterization of its basic
chemical and physical properties. This information is essential for sample procurement,
experimental design, and data interpretation. The key identifiers and properties for
Sinocrassoside C1 are summarized below.
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Parameter Value Source
CAS Number 909803-26-5 [1]
Molecular Formula C27H30016 [1][2]
Molecular Weight 610.5 g/mol [11[2]

5,8-dihydroxy-2-(4-
hydroxyphenyl)-3-
[(2S,3R,4S,5S,6R)-3,4,5-
trihydroxy-6-

IUPAC Name [2]
(hydroxymethyl)oxan-2-ylJoxy-
7-[(2S,3R,4R,5R,6S)-3,4,5-
trihydroxy-6-methyloxan-2-

ylJoxychromen-4-one

] >98% (as per available
Purity ) [2]
commercial sources)

Experimental Protocols and Biological Activity

A comprehensive literature search did not yield specific experimental protocols for the
extraction, isolation, or biological evaluation of Sinocrassoside C1. Similarly, detailed studies
on its signaling pathways and mechanism of action are not currently available in the public
scientific literature. The lack of published research in these areas presents a significant
knowledge gap but also an opportunity for novel investigation into the potential
pharmacological effects of this compound.

Future Directions

The structural features of Sinocrassoside C1, as a flavonoid glycoside, suggest potential for a
range of biological activities, as this class of compounds is known for its diverse
pharmacological properties. Future research should focus on:

« |solation and Purification: Development of robust and scalable protocols for the isolation of
Sinocrassoside C1 from its natural sources.
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« Invitro Screening: Evaluation of its bioactivity across a range of cell-based assays to identify
potential therapeutic targets. This could include assays for anti-inflammatory, antioxidant, or

anticancer activity.

o Mechanism of Action Studies: Following initial screening, elucidation of the underlying
molecular mechanisms and signaling pathways through which Sinocrassoside C1 exerts its

effects.

 Invivo Studies: Assessment of the efficacy, safety, and pharmacokinetic profile of
Sinocrassoside C1 in relevant animal models.

Logical Workflow for Future Research

Compound Acquisition & Characterization Biological Screening Mechanism of Action Preclinical Development
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Click to download full resolution via product page
Caption: Proposed workflow for the investigation of Sinocrassoside C1.

As new research on Sinocrassoside C1 becomes available, this technical guide will be
updated to reflect the latest findings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Sinocrassoside C1 CAS number and molecular weight].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2428467#sinocrassoside-cl-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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